Cas no 2354551-85-0 (tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate
• CAS No: 2354551-85-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6170665
• PubChem ID: 165994287
• Update Time: 2025-07-02

tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7087860
• tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate
• 2354551-85-0

• Inchi： 1S/C10H17NO3/c1-6-8(13-5)7-11-9(12)14-10(2,3)4/h1,8H,7H2,2-5H3,(H,11,12)
• InChI Key： AQVBEKOZDSBKGE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C#C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate

Research Brief on tert-Butyl N-(2-methoxybut-3-yn-1-yl)carbamate (CAS: 2354551-85-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate (CAS: 2354551-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and carbamate functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of targeted therapies and PROTACs (Proteolysis Targeting Chimeras).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized its alkyne moiety for click chemistry-based conjugation with azide-containing pharmacophores, enabling rapid structure-activity relationship (SAR) exploration. This approach significantly accelerated the optimization of lead compounds targeting EGFR mutations in non-small cell lung cancer.

In parallel research, the compound's role in PROTAC development has been explored. Its structural features allow for efficient linkage between E3 ligase ligands and target protein binders. A Nature Chemical Biology publication (2024) reported its successful incorporation in cereblon-based PROTACs, demonstrating enhanced cellular permeability and proteasomal degradation efficiency compared to traditional linker chemistries.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and stereoselectivity of tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate production. A Green Chemistry article (2023) described a novel biocatalytic route using engineered lipases, achieving >95% yield and excellent enantiomeric excess. This development addresses previous challenges in large-scale production while maintaining the compound's high purity requirements for pharmaceutical applications.

The safety profile of this intermediate has also been systematically evaluated. Toxicology studies conducted in 2024 (published in Chemical Research in Toxicology) revealed favorable in vitro and in vivo safety parameters, with no significant genotoxicity observed at pharmacologically relevant concentrations. These findings support its continued use in preclinical drug development programs.

Looking forward, the unique properties of tert-butyl N-(2-methoxybut-3-yn-1-yl)carbamate position it as a valuable tool in emerging areas such as covalent drug discovery and antibody-drug conjugate (ADC) development. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with two candidates currently in Phase I clinical trials for oncology indications.